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Compound of Interest

Compound Name: 4-Bromobenzotrifluoride

Cat. No.: B150022

An In-depth Technical Guide to the Handling and Storage of 4-Bromobenzotrifluoride
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information and standardized protocols for the
safe handling, storage, and use of 4-Bromobenzotrifluoride (CAS No. 402-43-7) in a
laboratory setting. Adherence to these guidelines is crucial for ensuring personnel safety and
maintaining the integrity of the chemical.

Chemical and Physical Properties

4-Bromobenzotrifluoride, also known as p-Bromobenzotrifluoride or 1-Bromo-4-
(trifluoromethyl)benzene, is a versatile intermediate used in the synthesis of pharmaceuticals,
agrochemicals, and other specialty chemicals.[1] Its physical and chemical properties are
summarized below.
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Property Value Citations
Molecular Formula C7Ha4BrFs [1]
Molecular Weight 225.01 g/mol [1]

Colorless to light yellow clear
Appearance

[1](21[3]

liquid
Odor Odorless [2]
Boiling Point 154 - 155 °C at 760 mmHg [2][3]
Flash Point 48 °C / 118.4 °F (closed cup) [2][4]
Density 1.600 - 1.607 g/cm?3 at 25 °C [2][3]
Not miscible or difficult to mix
Solubility with water. Soluble in organic [3][5]I6]
solvents.
Refractive Index n20/D 1.472

Hazard Identification and Safety Precautions

4-Bromobenzotrifluoride is classified as a hazardous chemical.[2] Understanding its primary

hazards is the first step in safe handling.

Hazard Classification:

Flammable Liquid and Vapor (Category 3)[2]

Causes Skin Irritation (Category 2)[2]

Causes Serious Eye Irritation (Category 2)[2]

May Cause Respiratory Irritation[7]

Precautionary Statements:
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A thorough understanding and application of precautionary statements are mandatory. Key
statements include:

o P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.
o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[3]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3][8]

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[3][8]

e P403+P235: Store in a well-ventilated place. Keep cool.[3][8]

Experimental Protocols: Handling and Storage
Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 4-Bromobenzotrifluoride.
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PPE Item Specifications Rationale Citations

Chemical safety )
Protects against
goggles or a face
) ) ) splashes that can
Eye/Face Protection shield conforming to [21[9]

cause serious eye
EN166 (EU) or NIOSH
(US) standards.

irritation.

Chemical-resistant

gloves (e.g., Natural )
Prevents skin contact
) ] rubber). A complete ]
Skin Protection ) ) ) which can cause [9]
suit protecting against =
_ irritation.
chemicals or a lab

coat.

Use a NIOSH/MSHA

or European Standard  Protects against

EN 149 approved inhalation of vapors
Respiratory Protection  respirator if exposure which may cause [9]

limits are exceeded or  respiratory tract

if irritation is irritation.

experienced.

Safe Handling Protocol

» Preparation:
o Ensure the work area is well-ventilated.[6]
o Locate the nearest safety shower and eyewash station.[2]

o Have appropriate fire extinguishing media readily available (dry powder, dry sand, alcohol-
resistant foam, or carbon dioxide).[3][8]

o Use non-sparking tools and explosion-proof equipment.[2][6]
o Ground and bond containers and receiving equipment to prevent static discharge.

e Handling:
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[e]

Avoid contact with skin and eyes.[3]

o

Avoid inhalation of vapor or mist.[3]

[¢]

Keep away from sources of ignition.[3][5]

[¢]

Wash hands thoroughly after handling.[2][8]

Storage Protocol

Proper storage is essential to maintain the chemical's stability and prevent hazardous
situations.

o Store in a tightly closed container in a dry and well-ventilated place.[3][6]

Keep the container upright to prevent leakage.[3]

Store in a cool place, away from heat and sources of ignition.[3][6]

The recommended storage temperature is between 2 - 8 °C.[1]

Store locked up.[3]

Incompatible materials to avoid are strong oxidizing agents and strong bases.[2][3]

Emergency Procedures

In the event of an emergency, follow these procedures.
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Emergency Situation

Protocol

Citations

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[2](3]

Skin Contact

Wash off immediately with
plenty of water for at least 15
minutes. Remove
contaminated clothing and
shoes. Get medical attention if

irritation develops or persists.

[2]131°]

Inhalation

Remove to fresh air. If not
breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Get
medical attention.

[2131°]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Call a
physician or poison control

center immediately.

[3]09]

Accidental Release

Evacuate the area. Use

personal protective equipment.

Ensure adequate ventilation.
Remove all sources of ignition.
Contain the spillage and
collect with a non-combustible
absorbent material (e.g., sand,
earth, diatomaceous earth,
vermiculite) and place in a

suitable container for disposal.

[316]L8e]
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Visualized Workflows

The following diagrams illustrate the key logical relationships and workflows for handling and
storing 4-Bromobenzotrifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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